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Compound of Interest

Compound Name: Mordant Green 4

Cat. No.: B576755

Spectral Comparison Guide: Fast Green FCF

To our valued researchers, scientists, and drug development professionals,

This guide was intended to provide a comprehensive spectral comparison between C.l. 10005
and Fast Green FCF. However, extensive searches for a compound registered under the
Colour Index (C.I.) number 10005 did not yield any identifiable dye or pigment. It is possible
that this is an incorrect or outdated identifier. As a result, a direct spectral comparison is not
feasible at this time.

We are providing the detailed spectral and application data for the well-documented dye, Fast
Green FCF, which may still be of significant value to your research. We recommend verifying
the C.I. number of the intended comparison compound.

Fast Green FCF: A Detailed Profile

Fast Green FCF, also known by names such as FD&C Green No. 3 and C.I. 42053, is a
turquoise triarylmethane food dye.[1] It is widely used in various scientific applications due to its
staining properties.

Chemical and Physical Properties
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Property Value

C.I. Name Food Green 3

C.l. Number 42053

CAS Number 2353-45-9

Molecular Formula C37H34N2Na2010S3

Molecular Weight 808.85 g/mol [2][3]

Appearance Dark green powder or granules with a metallic
lustre[2]

Solubility Very soluble in water; soluble in ethanol[2]

Spectral Properties

Fast Green FCF exhibits a characteristic absorption maximum in the visible spectrum, making it
suitable for various colorimetric and staining applications.

Spectral Parameter Wavelength (nm)

Absorption Maximum (Amax) 622 - 628[2][4][5]

When bound to proteins, Fast Green FCF can fluoresce in the near-infrared region, with an
absorption maximum around 624 nm.[6]

Experimental Protocols

A standardized experimental protocol for determining the spectral properties of dyes like Fast
Green FCF is crucial for reproducible results. Below is a general methodology for obtaining the
absorption spectrum.

Protocol: Spectrophotometric Analysis of Fast Green
FCF
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Objective: To determine the absorption maximum (Amax) of Fast Green FCF in an aqueous
solution.

Materials:
e Fast Green FCF powder
« Distilled or deionized water
o Spectrophotometer (UV-Vis)
o Cuvettes (quartz or polystyrene)
¢ Volumetric flasks and pipettes
e Analytical balance
Procedure:
e Stock Solution Preparation:
o Accurately weigh a small amount of Fast Green FCF powder (e.g., 10 mg).

o Dissolve the powder in a known volume of distilled water (e.g., 100 mL) in a volumetric
flask to prepare a stock solution. The concentration should be calculated precisely.

e Working Solution Preparation:

o Prepare a series of dilutions from the stock solution to obtain a working concentration that
gives an absorbance reading within the linear range of the spectrophotometer (typically
0.1 - 1.0 AU). A common concentration for spectral analysis is in the micromolar range.

e Spectrophotometer Setup:

o Turn on the spectrophotometer and allow it to warm up as per the manufacturer's
instructions.

o Set the wavelength range for scanning (e.g., 400 nm to 800 nm for visible dyes).
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o Use a cuvette filled with the solvent (distilled water) as a blank to zero the instrument.

e Measurement:
o Rinse a clean cuvette with the Fast Green FCF working solution and then fill it.
o Place the sample cuvette in the spectrophotometer.
o Initiate the spectral scan.

o The resulting spectrum will show the absorbance of the dye at different wavelengths. The
peak of this spectrum corresponds to the absorption maximum (Amax).

o Data Analysis:
o lIdentify the wavelength at which the highest absorbance is recorded. This is the Amax.

o The absorbance value at Amax can be used with the Beer-Lambert law (A = ebc) to
determine the molar absorptivity (extinction coefficient) if the concentration and path length
are known.

Applications in Research

Fast Green FCF is a versatile dye with numerous applications in biological and chemical
research:

o Histology: It is used as a counterstain in various staining protocols, such as the Masson's
trichrome stain, where it colors collagen and other connective tissues. It is often preferred
over Light Green SF yellowish because its color is more brilliant and less prone to fading.[1]

» Protein Analysis: It serves as a protein stain in techniques like sodium dodecyl sulfate-
polyacrylamide gel electrophoresis (SDS-PAGE) and isoelectric focusing (IEF).[3][6] Its
staining is reported to be linear over a wider range of protein concentrations compared to
other common stains like Brilliant Blue R.[6]

» Cell Viability and Neurobiology: Research has indicated that Fast Green FCF can inhibit the
aggregation of a-synuclein and A fibrils, suggesting potential neuroprotective effects.[4] It
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has also been studied for its role in modulating P2X4 receptors and its potential to alleviate
inflammatory pain.[4][7]

o Fluorescence Microscopy: In combination with other stains like acridine orange, Fast Green
FCF has been shown to improve the visualization of the extracellular matrix in ex vivo
fluorescence confocal microscopy.[8][9]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the spectrophotometric analysis of a dye
like Fast Green FCF.
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Workflow for Spectrophotometric Analysis
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Caption: A flowchart outlining the key steps in determining the spectral properties of a dye
using spectrophotometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576755?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

